Cas no 2147-83-3 (1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one)

• Product Name: 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one
• CAS No: 2147-83-3
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 42527
• PubChem ID: 253661869
• Update Time: 2025-04-18

1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one
• 1-(1,2,3,6-Tetrahydro-4-pyridyl)-2-benzimidazolinone
• 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one
• 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H-benzimidazol-2-one
• 1-(1,2,3,6-tetrahydro-pyridin-4-yl)-1,3-dihydro-benzoimidazol-2-one
• 1-(4-1,2,5,6-tetrahydropyridyl)-3-hydrobenzimidazol-2-one
• 4-(2-oxobenzimidazolin-1-yl)-1,2,3,6-tetrahydropyridine
• 1-(1,2,3,6-tetrahydropyridin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
• MLS001359872
• AKOS015855694
• NSC88883
• A815408
• Droperidol Imp. A (EP); 1-(1,2,3,6-Tetrahydropyridin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one; Droperidol Impurity A
• MFCD00044827
• NCGC00246897-01
• EINECS 218-415-2
• NSC 88883
• T3085
• EN300-25870
• 2147-83-3
• BCP26441
• DTXSID10175753
• PD014418
• MLS000737175
• 1-(1,2,3,6-Tetrahydro-pyridin-4-yl)-1,3-dihydro-
• benzoimidazol-2-one
• CHEMBL1560353
• 1-(1,2,3,6-tetrahydropyridin-4-yl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
• NSC-88883
• NS00049276
• CS-0188237
• SCHEMBL2895027
• 1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazole-2-one, AldrichCPR
• SMR000528403
• YFEOSTXFQCDCAR-UHFFFAOYSA-N
• GF-0125
• T72079
• 1-(1,2,3,6-tetrahydropyridin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• FT-0634066
• HMS2858B19
• DB-005634
• 1-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)-3H-1,3-BENZODIAZOL-2-ONE
• DTXCID7098244
• 218-415-2

• MDL： MFCD00044827
• Inchi： 1S/C12H13N3O/c16-12-14-10-3-1-2-4-11(10)15(12)9-5-7-13-8-6-9/h1-5,13H,6-8H2,(H,14,16)
• InChI Key： YFEOSTXFQCDCAR-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C1=CCNCC1

Computed Properties

• Exact Mass: 215.10600
• Monoisotopic Mass: 215.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
• Density: 1.1289 (rough estimate)
• Melting Point: 194.0 to 198.0 deg-C
• Boiling Point: 355.53°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.5290 (estimate)
• PSA: 49.82000
• LogP: 1.49260

1,3-Dihydro-1-(1,2,3,6-tetrahydro-4-pyridinyl)-2H-benzimidazol-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 34-22-25
• Safety Instruction： 45-36/37/39-26
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds